![molecular formula C17H26ClNO3 B1398255 Methyl (2S,4S)-4-[4-(tert-butyl)-2-methylphenoxy]-2-pyrrolidinecarboxylate hydrochloride CAS No. 1354487-09-4](/img/structure/B1398255.png)
Methyl (2S,4S)-4-[4-(tert-butyl)-2-methylphenoxy]-2-pyrrolidinecarboxylate hydrochloride
Overview
Description
Methyl (2S,4S)-4-[4-(tert-butyl)-2-methylphenoxy]-2-pyrrolidinecarboxylate hydrochloride is a useful research compound. Its molecular formula is C17H26ClNO3 and its molecular weight is 327.8 g/mol. The purity is usually 95%.
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Scientific Research Applications
Sorption of Phenoxy Herbicides
Werner, Garratt, and Pigott (2012) explored the sorption characteristics of phenoxy herbicides like 2,4-D in soil, organic matter, and minerals. They discovered that soil organic matter and iron oxides are crucial sorbents for these herbicides, providing insights into their environmental behavior and potential interaction mechanisms (Werner et al., 2012).
Antioxidant Properties and Environmental Presence
Synthetic Phenolic Antioxidants
Liu and Mabury (2020) reviewed the occurrence, human exposure, and toxicity of Synthetic Phenolic Antioxidants (SPAs), highlighting their widespread use in various products and their presence in different environmental matrices. This review underscores the importance of monitoring and understanding the environmental and health impacts of such compounds (Liu & Mabury, 2020).
Wastewater Treatment and Pesticide Industry
Pesticide Industry Wastewater
Goodwin et al. (2018) discussed the challenges and treatment options for wastewater produced by the pesticide industry, which often contains toxic pollutants. They emphasized the effectiveness of biological processes and granular activated carbon in removing these contaminants, which could be relevant for the compounds (Goodwin et al., 2018).
Parabens in Aquatic Environments
Parabens in Aquatic Environments
Haman et al. (2015) reviewed the occurrence, fate, and behavior of parabens, commonly used preservatives, in aquatic environments. They noted the ubiquity of parabens in surface water and sediments, which might shed light on the environmental fate of similar phenolic compounds (Haman et al., 2015).
Synthetic Routes Analysis
Vandetanib Synthetic Routes
Mi (2015) analyzed the synthetic routes of vandetanib, a pharmaceutical compound, to identify more efficient and commercially viable production methods. This analysis may offer insights into the synthesis and industrial production aspects of complex organic compounds (Mi, 2015).
Properties
IUPAC Name |
methyl (2S,4S)-4-(4-tert-butyl-2-methylphenoxy)pyrrolidine-2-carboxylate;hydrochloride | |
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InChI |
InChI=1S/C17H25NO3.ClH/c1-11-8-12(17(2,3)4)6-7-15(11)21-13-9-14(18-10-13)16(19)20-5;/h6-8,13-14,18H,9-10H2,1-5H3;1H/t13-,14-;/m0./s1 | |
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InChI Key |
CDKJFDLXDBLWNI-IODNYQNNSA-N | |
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Canonical SMILES |
CC1=C(C=CC(=C1)C(C)(C)C)OC2CC(NC2)C(=O)OC.Cl | |
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Isomeric SMILES |
CC1=C(C=CC(=C1)C(C)(C)C)O[C@H]2C[C@H](NC2)C(=O)OC.Cl | |
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Molecular Formula |
C17H26ClNO3 | |
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Molecular Weight |
327.8 g/mol | |
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Retrosynthesis Analysis
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